Cas no 170985-85-0 (2-(1S,2S)-1-Ethyl-2-(phenylmethoxy)propylhydrazinecarboxaldehyde)

• Product Name: 2-(1S,2S)-1-Ethyl-2-(phenylmethoxy)propylhydrazinecarboxaldehyde
• CAS No: 170985-85-0
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• MDL: MFCD11977289
• CID: 65880
• Update Time: 2025-07-31

2-(1S,2S)-1-Ethyl-2-(phenylmethoxy)propylhydrazinecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• N'-((2S,3S)-2-(Benzyloxy)pentan-3-yl)formohydrazide
• Hydrazinecarboxaldehyde,2-[1-ethyl-2-(phenylmethoxy)propyl]-, [S-(R*,R*)]-
• N'-[(2S,3S)-2-(benzyloxy)pentan-3-yl]formic hydrazide
• 2-[(1S,2S)-1-Ethyl-2-(phenylmethoxy)propyl]hydrazinecarboxaldehyde
• Hydrazinecarboxaldehyde, 2-[(1S,2S)-1-ethyl-2-(phenylmethoxy)propyl]-
• N-[[(2S,3S)-2-phenylmethoxypentan-3-yl]amino]formamide
• 2-[3-(2S,3S)-2-(benzyloxy)pentyl]formic acid hydrazide
• AG-E-20299
• AK-28880
• ANW-61792
• CTK4D3782
• FT-0647545
• KB-226297
• N'-((2S,3S)
• Posaconazole Impurity 15 Oxalate
• Formic acid N'-(2(S)-benzyloxy-1(S)-ethyl-propyl)-hydrazide
• [S-(R*,R*)]-2-[1-Ethyl-2-(phenylMethoxy)propyl]hydrazinecarboxaldehyde
• pentan-3-yl)
• 2-[(1S,2S)-1-Ethyl-2-(phenylmethoxy)propyl]hydrazine carboxaldehyde
• 2-[(1S,2S)-1-Ethyl-2-(phenylmethoxy)propyl]hydrazinecarbaldehyde
• N'-[(2S,3S)-2-(Benzyloxy)pentan-3-yl]formohydrazide
• BCP08708
• 2-(1S,2S)-1-Ethyl-2-(phenylmethoxy)propylhydrazinecarboxaldehyde

• MDL： MFCD11977289
• Inchi： 1S/C13H20N2O2/c1-3-13(15-14-10-16)11(2)17-9-12-7-5-4-6-8-12/h4-8,10-11,13,15H,3,9H2,1-2H3,(H,14,16)/t11-,13-/m0/s1
• InChI Key： LNEGZKZTVLXZFX-AAEUAGOBSA-N
• SMILES： O(CC1C=CC=CC=1)[C@@H](C)[C@H](CC)NNC=O

Computed Properties

• Exact Mass: 236.15200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.1
• Topological Polar Surface Area: 50.4

Experimental Properties

• Density: 1.041
• Boiling Point: 338.5°C at 760 mmHg
• PSA: 50.36000
• LogP: 3.03860

2-(1S,2S)-1-Ethyl-2-(phenylmethoxy)propylhydrazinecarboxaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C(BD157707)

Additional information on 2-(1S,2S)-1-Ethyl-2-(phenylmethoxy)propylhydrazinecarboxaldehyde

Comprehensive Overview of 2-(1S,2S)-1-Ethyl-2-(phenylmethoxy)propylhydrazinecarboxaldehyde (CAS No. 170985-85-0)

2-(1S,2S)-1-Ethyl-2-(phenylmethoxy)propylhydrazinecarboxaldehyde (CAS No. 170985-85-0) is a specialized chiral hydrazine derivative with significant applications in pharmaceutical and organic synthesis. This compound features a unique stereochemical configuration, making it valuable for asymmetric synthesis and drug development. Researchers and industries are increasingly interested in this molecule due to its potential in creating enantiomerically pure compounds, a hot topic in modern medicinal chemistry.

The molecular structure of 2-(1S,2S)-1-Ethyl-2-(phenylmethoxy)propylhydrazinecarboxaldehyde includes an ethyl group, a phenylmethoxy moiety, and a hydrazinecarboxaldehyde functional group. This combination provides both lipophilic and reactive characteristics, enabling diverse chemical transformations. The (1S,2S) stereochemistry is particularly noteworthy, as it influences the compound's biological activity and interaction with chiral environments—a critical factor in drug design and development.

In recent years, the demand for chiral building blocks like 2-(1S,2S)-1-Ethyl-2-(phenylmethoxy)propylhydrazinecarboxaldehyde has surged, driven by the pharmaceutical industry's focus on enantioselective synthesis. This trend aligns with the growing emphasis on precision medicine and reduced side effects in therapeutics. The compound's ability to serve as a precursor for hydrazone formation and other key reactions makes it a versatile tool in synthetic chemistry.

From an industrial perspective, CAS No. 170985-85-0 is often utilized in the production of biologically active molecules, including potential candidates for central nervous system (CNS) drugs. Its structural features allow for modifications that can enhance pharmacokinetic properties, addressing common challenges in drug discovery such as bioavailability and metabolic stability. These applications make it a subject of interest in patent literature and academic research.

The synthesis of 2-(1S,2S)-1-Ethyl-2-(phenylmethoxy)propylhydrazinecarboxaldehyde typically involves multi-step organic reactions, starting from readily available chiral precursors. Key steps may include asymmetric hydrogenation, etherification, and hydrazine incorporation. Process optimization for this compound is an active area of research, with efforts focused on improving yield, enantiomeric purity, and scalability—factors crucial for commercial viability.

Analytical characterization of this compound involves advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the verification of stereochemical purity and structural integrity, which are essential for its intended applications. The compound's stability under various conditions is also a subject of study, particularly for storage and handling considerations in industrial settings.

In the context of green chemistry, researchers are exploring more sustainable approaches to produce 2-(1S,2S)-1-Ethyl-2-(phenylmethoxy)propylhydrazinecarboxaldehyde. This includes investigating biocatalytic methods and alternative solvents that reduce environmental impact while maintaining high enantioselectivity. Such developments align with the pharmaceutical industry's increasing commitment to sustainable practices and reduced carbon footprint.

The market for chiral compounds like CAS No. 170985-85-0 is expected to grow significantly in the coming years, driven by the expanding generics market and the development of novel therapeutics. Companies specializing in fine chemicals and custom synthesis are actively developing improved manufacturing processes to meet this demand while maintaining competitive pricing and high quality standards.

For researchers working with 2-(1S,2S)-1-Ethyl-2-(phenylmethoxy)propylhydrazinecarboxaldehyde, proper handling protocols should be followed, including the use of appropriate personal protective equipment and ventilation. While not classified as hazardous under standard regulations, prudent laboratory practices are recommended when working with any chemical substance.

Future research directions for this compound may include exploration of its derivatives for various therapeutic applications, investigation of novel synthetic routes, and development of more efficient purification methods. The continued interest in chiral molecules ensures that 2-(1S,2S)-1-Ethyl-2-(phenylmethoxy)propylhydrazinecarboxaldehyde will remain relevant in chemical research and pharmaceutical development for years to come.